Cas no 459845-32-0 (3-Quinolinecarbonitrile,2-ethoxy-6-methyl-(9CI))

• Product Name: 3-Quinolinecarbonitrile,2-ethoxy-6-methyl-(9CI)
• CAS No: 459845-32-0
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 1020820
• PubChem ID: 860119
• Update Time: 2025-04-20

3-Quinolinecarbonitrile,2-ethoxy-6-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile,2-ethoxy-6-methyl-(9CI)
• 2-ethoxy-6-methylquinoline-3-carbonitrile
• DB-283233
• 459845-32-0
• 3-QUINOLINECARBONITRILE, 2-ETHOXY-6-METHYL-

• Inchi： 1S/C13H12N2O/c1-3-16-13-11(8-14)7-10-6-9(2)4-5-12(10)15-13/h4-7H,3H2,1-2H3
• InChI Key： JKWNVEYYAYDYQH-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C#N)C=C2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 212.094963011g/mol
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.9Ų